2,3-Diphosphoglycerate

• CAS No.: 138-81-8
• Product Name: 2,3-Diphosphoglycerate
• Molecular Formula: C3H8O10P2
• Molecular Weight: 266.04 g/mol
• IUPAC Name: 2,3-diphosphonooxypropanoic acid
• Standard InChI: InChI=1S/C3H8O10P2/c4-3(5)2(13-15(9,10)11)1-12-14(6,7)8/h2H,1H2,(H,4,5)(H2,6,7,8)(H2,9,10,11)
• Standard InChIKey: XOHUEYCVLUUEJJ-UHFFFAOYSA-N
• SMILES: C(C(C(=O)O)OP(=O)(O)O)OP(=O)(O)O
• Canonical SMILES: C(C(C(=O)O)OP(=O)(O)O)OP(=O)(O)O
• Description: 2,3-bisphosphoglyceric acid is a bisphosphoglyceric acid that is glyceric acid carrying two phospho substituents at positions 2 and 3. It has a role as a human metabolite. It is a tetronic acid derivative and a bisphosphoglyceric acid. It derives from a glyceric acid. It is a conjugate acid of a 2,3-bisphosphoglycerate.; A highly anionic organic phosphate which is present in human red blood cells at about the same molar ratio as hemoglobin. It binds to deoxyhemoglobin but not the oxygenated form, therefore diminishing the oxygen affinity of hemoglobin. This is essential in enabling hemoglobin to unload oxygen in tissue capillaries. It is also an intermediate in the conversion of 3-phosphoglycerate to 2-phosphoglycerate by phosphoglycerate mutase (EC 5.4.2.1). (From Stryer Biochemistry, 4th ed, p160; Enzyme Nomenclature, 1992, p508)
• Synonyms: 2,3 Bisphosphoglycerate; 2,3 Diphosphoglycerate; 2,3 Diphosphoglyceric Acid; 2,3-Bisphosphate, Glycerate; 2,3-Bisphosphoglycerate; 2,3-Diphosphoglycerate; 2,3-Diphosphoglycerate, (D)-Isomer; 2,3-Diphosphoglyceric Acid; 2,3-DPG; Glycerate 2,3-Bisphosphate
• PubChem Compound: 61
• Last Modified: Nov 11 2021